P-benzoquinones
P-benzoquinones are a class of organic compounds characterized by their molecular structure, featuring a benzoquinone ring with a para (p-) position relative to the benzene ring. These compounds play significant roles in various applications due to their unique electronic and redox properties.
Typically synthesized through chemical reactions involving oxidation processes, P-benzoquinones are widely used in the field of electrochemistry as electron acceptors and donors. They find application in organic solar cells where they can act as charge transport materials or electron acceptors. In addition, these compounds are employed in redox flow batteries for energy storage due to their reversible redox properties.
Furthermore, P-benzoquinones have been explored in the development of new drugs and therapeutic agents, benefiting from their ability to participate in redox reactions that can modulate cellular signaling pathways. Their potential as antioxidants and anti-inflammatory agents is also under investigation, making them promising candidates for future pharmaceutical applications.
The structural diversity and versatile reactivity of P-benzoquinones make them valuable tools in both academic research and industrial development across multiple disciplines including chemistry, materials science, and pharmacology.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2,5-Dihydroxy-3,6-bis(4-hydroxyphenyl)-2,5-cyclohexadiene-1,4-dione | 519-67-5 | C18H12O6 |
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p-Toluquinone | 553-97-9 | C7H6O2 |
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Thymoquinone | 490-91-5 | C10H12O2 |
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Primin | 15121-94-5 | C12H16O3 |
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2,6-Dimethoxy-1,4-benzoquinone | 530-55-2 | C8H8O4 |
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2,5-Xyloquinone | 137-18-8 | C8H8O2 |
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Embelin | 550-24-3 | C17H26O4 |
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Rapanone | 573-40-0 | C19H30O4 |
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2,5-Cyclohexadiene-1,4-dione,2-hydroxy-5-methoxy-3-undecyl- | 56005-10-8 | C18H28O4 |
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Bromanil | 488-48-2 | C6Br4O2 |
Related Literature
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1. Book reviews
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Jun Li,Xiang Ni,Jingtian Zhang,Yong Liang,Zhiyuan Gao,Xiaoyan Zhang,Donghui Zheng Mater. Chem. Front., 2019,3, 1349-1356
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E. R. Ravenhill,M. Adobes-Vidal,P. R. Unwin Chem. Commun., 2017,53, 12552-12555
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4. Front cover
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Dean R. Carroll,Anna P. Constantinou,Theoni K. Georgiou Polym. Chem., 2018,9, 3450-3454
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Teppei Shibata Dalton Trans., 2011,40, 4826-4829
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